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Compound of Interest

Compound Name: DMA trihydrochloride

Cat. No.: B560570 Get Quote

An In-depth Technical Guide to Dimethylamine Hydrochloride

Introduction
Dimethylamine hydrochloride (DMA·HCl), also known as dimethylammonium chloride, is the

salt formed from the reaction of the secondary amine, dimethylamine, and hydrochloric acid.[1]

[2] It is a versatile and important chemical intermediate in a wide range of applications,

including organic synthesis and the manufacturing of pharmaceuticals and agrochemicals.[3][4]

This document provides a comprehensive overview of its physical and chemical properties,

experimental protocols for its synthesis and analysis, and its key applications.

DMA·HCl typically appears as a white to off-white crystalline solid or powder.[3] It is known to

be hygroscopic, meaning it readily absorbs moisture from the air, and is deliquescent. This

compound is stable under dry conditions but should be stored in well-sealed containers to

prevent moisture uptake.

Physical and Chemical Properties
The fundamental physical and chemical properties of dimethylamine hydrochloride are

summarized below. These data are crucial for its handling, storage, and application in various

chemical processes.

General and Physical Properties
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Property Value References

Appearance
White to almost white, foliage-

like crystalline powder.

Molecular Formula C₂H₈ClN

Molecular Weight 81.54 g/mol

Melting Point 170-173 °C (decomposes)

Boiling Point
Decomposes before boiling at

high temperatures.

Density (Bulk) ~500 kg/m ³

Vapor Pressure <0.1 hPa (at 25 °C)

pH (5% solution) 5 to 6

Hygroscopicity Hygroscopic and deliquescent.

Solubility Data
Solvent Solubility Temperature (°C) References

Water 208 g/100 g 20

369 g/100 g 25

3000 g/L 20

Highly Soluble (>500

g/L)
20

Ethanol Very Soluble -

Chloroform 16.9 g/100 g 27

Diethyl Ether Insoluble -

Spectroscopic Data
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Spectroscopic data is essential for the structural elucidation and identification of dimethylamine

hydrochloride.

Spectroscopy Data Highlights References

¹H NMR

In D₂O, a single peak is

observed at approximately

2.737 ppm, corresponding to

the six equivalent protons of

the two methyl groups.

¹³C NMR
Spectral data is available for

structural confirmation.

Infrared (IR)

Key absorptions include a

broad band for N-H bond

stretching (~3500-3300 cm⁻¹),

C-H stretching (~3000-2800

cm⁻¹), N-H deformation

(~1650-1550 cm⁻¹), and C-N

stretching (~1250-1020 cm⁻¹).

Mass Spectrometry

GC-MS data is available, with

the molecular ion of the free

base (dimethylamine)

observed at m/z 45.

Chemical Reactions and Reactivity
Dimethylamine hydrochloride is a stable salt but participates in several important chemical

reactions.

Acid-Base Reaction: As the salt of a weak base and a strong acid, its aqueous solution is

slightly acidic. It reacts with strong bases to release free dimethylamine gas. This reaction is

fundamental to regenerating the volatile amine from its salt form.

Organic Synthesis: It is a crucial precursor in numerous organic syntheses. For instance, it is

used as an intermediate in the manufacture of pharmaceuticals like metformin, ranitidine,
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and tramadol. It is also used in the Willgerodt-Kindler reaction with sodium acetate to

prepare amides and reacts with 1-methyl pyrrole and formaldehyde in the synthesis of

dimethyl-(1-methyl-pyrrol-2-ylmethyl)-amine.

Mannich Reactions: The compound is widely used in Mannich reactions, a key carbon-

carbon bond-forming reaction in organic chemistry.

Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, acids, and

certain metals like aluminum, copper, and zinc.

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of dimethylamine

hydrochloride are critical for researchers.

Synthesis Protocol
The primary method for synthesizing dimethylamine hydrochloride is through the acid-base

neutralization reaction of dimethylamine with hydrochloric acid.

Objective: To prepare dimethylamine hydrochloride from an aqueous solution of dimethylamine

and concentrated hydrochloric acid.

Materials:

Aqueous dimethylamine solution (e.g., 40%)

Concentrated hydrochloric acid (e.g., 35-37%)

Toluene

Ice bath

Stirring apparatus

Rotary evaporator or distillation setup

Procedure:
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Cool the aqueous dimethylamine solution in an ice bath to 0 °C.

Slowly add concentrated hydrochloric acid dropwise to the cooled dimethylamine solution

while stirring continuously. Maintain the temperature below 15 °C. The molar ratio of

dimethylamine to HCl should be controlled, with some protocols suggesting a 1:2 to 1:2.5

ratio to ensure complete reaction.

Continue stirring the reaction mixture for approximately 30 minutes after the addition is

complete.

Remove the water from the resulting solution by distillation or using a rotary evaporator

under reduced pressure.

To ensure the removal of residual water, perform an azeotropic distillation by adding toluene

and evaporating it. This step can be repeated multiple times.

The resulting white solid is crude dimethylamine hydrochloride, which can be further purified.

Reactants

Process Product

Aqueous Dimethylamine (40%)

1. Mix at 0-15°C

Concentrated HCl

2. Stir for 30 min 3. Evaporate Water 4. Azeotropic Drying
(with Toluene)

Dimethylamine
Hydrochloride (Solid)

Click to download full resolution via product page

Fig. 1: Synthesis workflow for Dimethylamine Hydrochloride.

Purification Protocol
Recrystallization is a standard method for purifying crude dimethylamine hydrochloride.

Objective: To purify crude dimethylamine hydrochloride by removing impurities such as

ammonium chloride and residual water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b560570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Crude dimethylamine hydrochloride

Absolute ethanol or chloroform

Reflux apparatus

Filtration equipment (e.g., Büchner funnel)

Vacuum desiccator with P₂O₅ or H₂SO₄

Procedure:

Place the crude salt in a round-bottomed flask equipped with a reflux condenser.

Add a suitable solvent, such as absolute ethanol or hot chloroform.

Heat the mixture to boiling to dissolve the dimethylamine hydrochloride. Impurities like

ammonium chloride may remain undissolved.

Allow any undissolved solids to settle, and then decant or hot-filter the clear, saturated

solution.

Cool the filtrate slowly to induce crystallization of the purified dimethylamine hydrochloride.

Collect the crystals by filtration and wash them with a small amount of the cold

recrystallization solvent.

Dry the purified crystals thoroughly in a vacuum desiccator over a strong drying agent like

phosphorus pentoxide (P₂O₅) or concentrated sulfuric acid (H₂SO₄) to remove all traces of

solvent and moisture.
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Crude DMA·HCl
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4. Collect Crystals
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Fig. 2: Purification workflow for Dimethylamine Hydrochloride.

Analytical Protocols
Several analytical methods can be used for the determination and quantification of

dimethylamine, often from its hydrochloride salt form.
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A. Headspace Gas Chromatography (HS-GC)

Objective: To determine the amount of dimethylamine in a sample of dimethylamine

hydrochloride or a drug substance like metformin hydrochloride.

Methodology:

Sample Preparation: Dissolve a precisely weighed sample in a vial containing a high-boiling-

point solvent like dimethyl sulfoxide (DMSO) and a strong base such as imidazole to liberate

the free amine.

Incubation: Seal the vial and incubate at an elevated temperature (e.g., 100 °C) for a set

time (e.g., 20 minutes) to allow the volatile dimethylamine to partition into the headspace.

Injection: Automatically inject a sample of the headspace gas into the GC.

Chromatographic Conditions:

Column: DB-624 (30 m x 0.32 mm i.d., 1.8 µm film thickness).

Carrier Gas: Nitrogen at a flow rate of 1 mL/min.

Temperatures: Injector at 200 °C, Detector (FID) at 250 °C.

Oven Program: Hold at 40 °C for 10 minutes, then ramp up to 240 °C at 40 °C/min.

Quantification: Compare the peak area of dimethylamine in the sample to a calibration curve

prepared from standards.

B. High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization

Objective: To quantify dimethylamine, which lacks a strong chromophore, by reacting it with a

derivatizing agent to form a product that can be detected by UV or fluorescence detectors.

Methodology:

Derivatization: React the sample containing dimethylamine with a derivatizing agent such as

9-fluorenylmethyl chloroformate (FMOC-Cl) or 4-chloro-7-nitrobenzofurazan (NBD-Cl). These
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agents react with the secondary amine to form a highly fluorescent or UV-active derivative.

Extraction (Optional): An extraction step, like dispersive liquid-liquid microextraction, can be

used to concentrate the derivative and remove matrix interferences.

HPLC Conditions:

Column: C18 reverse-phase column.

Mobile Phase: A gradient elution using a buffered aqueous phase (e.g., phosphate buffer)

and an organic solvent (e.g., methanol or acetonitrile).

Detector: Fluorescence Detector (FLD) set to the appropriate excitation and emission

wavelengths for the specific derivative formed.

Quantification: Analyze the sample against a set of calibrated standards that have

undergone the same derivatization procedure.
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Result
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Fig. 3: HPLC analytical workflow with pre-column derivatization.
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Dimethylamine hydrochloride is a precursor to several industrially significant compounds.

Pharmaceuticals: It serves as a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs), including the anti-diabetic drug metformin, the H₂

antagonist ranitidine, and the analgesic tramadol.

Agrochemicals: The compound is a precursor for some herbicides and other agrochemical

formulations.

Organic Synthesis: It is used as a catalyst for acetylation analysis and in the preparation of

dimethylamine aqueous solutions.

Industrial Applications: Due to its deoxidizing and corrosive properties, it is sometimes used

in cleaning-type soldering fluxes.

Safety and Handling
Dimethylamine hydrochloride presents several hazards that require careful handling.

Health Hazards: The compound is harmful if swallowed and causes skin and serious eye

irritation. Inhalation of dust may irritate the respiratory tract.

Handling Precautions: It should be handled in a well-ventilated area. Personal protective

equipment, including gloves, safety goggles or a face shield, and protective clothing, is

necessary to avoid contact.

Storage: As a hygroscopic substance, it must be stored in a cool, dry, and well-ventilated

area in tightly sealed containers. It should be kept away from incompatible materials like

strong oxidizing agents and bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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